Cas no 2137997-76-1 (methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate)

• Product Name: methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate
• CAS No: 2137997-76-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5934397
• PubChem ID: 165953469
• Update Time: 2025-06-13

methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate
• 2137997-76-1
• EN300-1104850

• Inchi： 1S/C11H18O4/c1-7(12)6-8(10(14)15-5)9(13)11(2,3)4/h8H,6H2,1-5H3
• InChI Key： GXHSVVYPEXITQE-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)CC(C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate

Exploring the Chemistry and Applications of Methyl 4,4-Dimethyl-3-Oxo-2-(2-Oxopropyl)Pentanoate (CAS No. 2137997-76-1)

In the realm of organic chemistry, methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate (CAS No. 2137997-76-1) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its ester and ketone functional groups, serves as a valuable intermediate in synthetic chemistry. Its molecular framework, which includes a 4,4-dimethyl substitution and a 3-oxo moiety, contributes to its reactivity and utility in various chemical transformations.

The growing interest in sustainable chemistry and green synthesis has propelled researchers to explore compounds like methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate as potential building blocks for eco-friendly processes. With the rise of bio-based materials and renewable feedstocks, this compound's role in the development of biodegradable polymers and pharmaceutical intermediates is being actively investigated. Its compatibility with catalytic systems and mild reaction conditions aligns with the principles of atom economy and waste reduction.

One of the most frequently asked questions in online searches revolves around the synthesis methods for methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate. Researchers often employ Michael addition reactions or Claisen condensation techniques to construct its carbon skeleton. The compound's CAS No. 2137997-76-1 is a critical identifier in chemical databases, ensuring accurate retrieval of its physicochemical properties, such as melting point, solubility, and spectral data. These properties are essential for process optimization and scale-up in industrial settings.

In the context of drug discovery, methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate has shown promise as a precursor for bioactive molecules. Its keto-ester functionality allows for further derivatization, enabling the creation of libraries of compounds with potential therapeutic applications. The compound's relevance to medicinal chemistry is underscored by its ability to participate in multicomponent reactions, a hot topic in modern pharmaceutical research.

Another area of interest is the compound's role in flavor and fragrance industries. The ester group in methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate contributes to its potential use as a synthetic flavorant or aroma enhancer. With consumers increasingly demanding natural-like and sustainable ingredients, this compound's synthetic versatility offers a viable alternative to traditional extraction methods.

From an analytical chemistry perspective, the characterization of methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for ensuring the compound's purity and consistency, particularly in high-value applications like cosmetics and specialty chemicals. The compound's CAS No. 2137997-76-1 is often referenced in patent literature, highlighting its industrial significance.

As the scientific community continues to explore novel synthetic pathways and applications, methyl 4,4-dimethyl-3-oxo-2-(2-oxopropyl)pentanoate remains a compound of enduring interest. Its intersection with green chemistry, pharmaceuticals, and material science ensures its relevance in both academic and industrial research. For those seeking detailed safety data or regulatory information, the compound's CAS number serves as a gateway to comprehensive resources.